molecular formula C10H9NO2 B8555357 2-(4H-benzo[d][1,3]dioxin-6-yl)acetonitrile

2-(4H-benzo[d][1,3]dioxin-6-yl)acetonitrile

Cat. No.: B8555357
M. Wt: 175.18 g/mol
InChI Key: SZXZUMROSTWBOG-UHFFFAOYSA-N
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Description

2-(4H-benzo[d][1,3]dioxin-6-yl)acetonitrile is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9NO2

Molecular Weight

175.18 g/mol

IUPAC Name

2-(4H-1,3-benzodioxin-6-yl)acetonitrile

InChI

InChI=1S/C10H9NO2/c11-4-3-8-1-2-10-9(5-8)6-12-7-13-10/h1-2,5H,3,6-7H2

InChI Key

SZXZUMROSTWBOG-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)CC#N)OCO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-hydroxyphenyl)acetonitrile (17.3 g, 0.13 mol) in toluene (350 mL) were added paraformaldehyde (39.0 g, 0.43 mmol) and toluene-4-sulfonic acid monohydrate (2.5 g, 13 mmol) at room temperature. The reaction mixture was heated at reflux for 1 hour. Toluene was removed by evaporation. Water (150 mL) and ethyl acetate (150 mL) were added. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The combined organics were washed with brine, dried over Na2SO4 and evaporated under vacuum. The residue was separated by preparative HPLC to give 2-(4H-benzo[d][1,3]dioxin-6-yl)acetonitrile (7.35 g, 32%). 1H NMR (400 MHz, CDCl3) δ 7.07-7.11 (m, 1H), 6.95-6.95 (m, 1H), 6.88 (d, J=11.6 Hz, 1H), 5.24 (s, 2H), 4.89 (s, 2H), 3.67 (s, 2H).
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
39 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One

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